N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine

• IUPAC Name: N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• InChI: InChI=1S/C23H17F2NO4S/c1-14-6-9-17(10-7-14)31(27,28)21-12-15-4-3-5-20(29-2)22(15)30-23(21)26-19-11-8-16(24)13-18(19)25/h3-13H,1-2H3
• InChI Key: TZDPQRAZAAASSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NC4=C(C=C(C=C4)F)F
• Molecular Formula: C23H17F2NO4S
• Molecular Weight: 441.4 g/mol

Description

N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine, commonly known as DMMS, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMMS is a chromene derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Scientific Research Applications

Synthesis and Characterization of Imines

Research on imines similar to "N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine" often focuses on their synthesis and characterization. For example, a study by Reeves et al. (2015) developed a mild and general method for the formation of a variety of imines, demonstrating the versatility of imine chemistry and its applicability in creating compounds with complex and biologically relevant structures (Reeves et al., 2015). Such methods are foundational for the synthesis of molecules with potential pharmaceutical and material applications.

Advanced Material Applications

Compounds with sulfonyl and fluorine functionalities, akin to the subject compound, are investigated for their role in advanced materials. For instance, novel sulfonated thin-film composite membranes, which incorporate sulfonated aromatic diamines, have been developed for water filtration and dye treatment, showcasing the utility of such chemical motifs in environmental applications (Liu et al., 2012). This research highlights the importance of sulfonyl and fluorine-containing compounds in creating new materials with enhanced properties.

Electrochemical and Energy Storage Research

The electrochemical stability and properties of ionic liquids containing bis(trifluoromethylsulfonyl)imide anion have been extensively studied, with applications in lithium-ion batteries and electric double layer capacitors. This work underscores the significance of fluorine and sulfonyl groups in developing electrolytes for high-performance energy storage technologies (Elia et al., 2016). Such studies are crucial for the advancement of sustainable and efficient energy solutions.

Catalysis and Organic Transformations

The catalytic applications of compounds featuring imine, sulfonyl, and fluorine functionalities are a vibrant area of research. Highly enantioselective catalytic processes utilizing imines demonstrate the potential of these molecules in synthetic organic chemistry, enabling the precise construction of chiral molecules with significant implications for pharmaceutical synthesis and material science (Wang et al., 2007).